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Compound of Interest

Compound Name: Gal-G2-CNP

Cat. No.: B12400442

In-Depth Technical Guide to Gal-G2-CNP

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-chloro-4-nitrophenyl-f3-D-
galactopyranosylmaltoside (Gal-G2-CNP), a chromogenic substrate pivotal for the
determination of amylase activity. This document outlines its core physicochemical properties,
its application in enzymatic assays, and the underlying biochemical principles.

Core Physicochemical Properties

Gal-G2-CNP is a galactopyranosyl maltoside derivative. Its chemical structure allows for the
specific detection of amylase activity through a colorimetric reaction. The key quantitative data
for this compound are summarized in the table below.
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Property Value References
Molecular Weight 659.98 g/mol [L1121[31[4115]
Molecular Formula C24H34CINO18
Exact Mass 659.146 g/mol
CAS Number 157381-11-8
Appearance Slightly yellowish amorphous
powder
Solubility Soluble in water
Purity (HPLC) > 90%

. Stable at -20°C for at least one
Storage Stability
year

Mechanism of Action in Amylase Assays

Gal-G2-CNP serves as a substrate for amylase, an enzyme that catalyzes the hydrolysis of
starch into smaller sugars. The enzymatic reaction cleaves the glycosidic bonds within the Gal-
G2-CNP molecule, leading to the release of 2-chloro-4-nitrophenol (CNP). The liberated CNP,
under alkaline conditions, exhibits a distinct yellow color, which can be quantified
spectrophotometrically. The intensity of the color is directly proportional to the amylase activity
in the sample.

This substrate is particularly valuable as it enables the measurement of amylase activity
without the need for auxiliary enzymes.

Experimental Protocol: Determination of Pancreatic
Amylase Activity

The following is a generalized protocol for the use of Gal-G2-CNP in determining pancreatic
amylase activity. This protocol is for reference only and may require optimization for specific
experimental conditions.

Materials:
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o Gal-G2-CNP substrate solution

» Buffer solution (e.g., phosphate buffer, pH 7.0)

e Sample containing amylase (e.g., serum, pancreatic extract)

o Spectrophotometer capable of measuring absorbance at 405 nm
e Microplate reader or cuvettes

 Incubator or water bath set to 37°C

Procedure:

o Reagent Preparation: Prepare a working solution of Gal-G2-CNP in the appropriate buffer.
The concentration of the substrate solution should be optimized based on the expected
range of amylase activity.

o Sample Preparation: Dilute the amylase-containing sample with the buffer to ensure the final
activity falls within the linear range of the assay.

» Reaction Initiation: In a microplate well or cuvette, combine the sample and the Gal-G2-CNP
substrate solution.

 Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 10-30 minutes).

o Absorbance Measurement: Measure the absorbance of the solution at 405 nm. The increase
in absorbance over time is indicative of the rate of CNP release.

o Calculation of Amylase Activity: The amylase activity is calculated based on the change in
absorbance, the molar extinction coefficient of CNP, the reaction time, and the sample
dilution factor.

Signaling and Reaction Pathway

The enzymatic reaction of amylase with Gal-G2-CNP can be visualized as a straightforward
pathway leading to the release of the chromogenic product.
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Caption: Enzymatic hydrolysis of Gal-G2-CNP by amylase.

Experimental Workflow

The general workflow for conducting an amylase assay using Gal-G2-CNP involves a series of
sequential steps from sample preparation to data analysis.

Sample Preparation Reagent Preparation
(e.g., Serum Dilution) (Gal-G2-CNP Solution)

N

Reaction Incubation
(Sample + Substrate at 37°C)

:

Spectrophotometric Measurement
(Absorbance at 405 nm)

:

Data Analysis
(Calculation of Amylase Activity)
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Caption: A typical workflow for an amylase assay using Gal-G2-CNP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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